Cas no 103059-96-7 (Serine,L-alanyl-3-(7-oxo-4-oxa-1-azabicyclo[3.2.0]hept-3-yl)- (9CI))

• Product Name: Serine,L-alanyl-3-(7-oxo-4-oxa-1-azabicyclo[3.2.0]hept-3-yl)- (9CI)
• CAS No: 103059-96-7
• MF: C₁₁H₁₇N₃O₆
• MW: 287.269182920456
• CID: 190932
• Update Time: 2024-02-29

Serine,L-alanyl-3-(7-oxo-4-oxa-1-azabicyclo[3.2.0]hept-3-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Serine,L-alanyl-3-(7-oxo-4-oxa-1-azabicyclo[3.2.0]hept-3-yl)- (9CI)
• 2-(L-Alanylamino)-3-(7-oxo-4-oxa-1-azabicyclo[3.2.0]heptan-3-yl)-3-hydroxypropionic acid
• 4-Oxa-1-azabicyclo[3.2.0]heptane, serine deriv.
• Antibiotic CA 146B
• ClavamycinE
• Serine,N-L-alanyl-3-(7-oxo-4-oxa-1-azabicyclo[3.2.0]hept-3-yl)-
• Clavamycin E
• clavamycin

• Inchi： 1S/C11H17N3O6/c1-4(12)10(17)13-8(11(18)19)9(16)5-3-14-6(15)2-7(14)20-5/h4-5,7-9,16H,2-3,12H2,1H3,(H,13,17)(H,18,19)/t4-,5?,7?,8?,9?/m0/s1
• InChI Key： HYVUCUGHACXFFU-BOQPWGGZSA-N
• SMILES： C(O)(=O)C(NC(=O)[C@H](C)N)C(C1OC2N(C(=O)C2)C1)O

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• XLogP3: -5.148

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides